2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: [(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 4-fluorobenzoate
• InChI: InChI=1S/C23H17ClFN3O2S/c24-16-9-5-14(6-10-16)21-19(13-26-30-22(29)15-7-11-17(25)12-8-15)28-18-3-1-2-4-20(18)31-23(28)27-21/h5-13H,1-4H2/b26-13+
• InChI Key: PWFADEHWXCRWTR-LGJNPRDNSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC=C(C=C5)F
• Isomeric SMILES: C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC=C(C=C5)F
• Molecular Formula: C23H17ClFN3O2S
• Molecular Weight: 453.9 g/mol

Description

2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole is a useful research compound. Its molecular formula is C23H17ClFN3O2S and its molecular weight is 453.9 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

Research on compounds related to 2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole primarily focuses on synthesis and structural analysis. For instance, a study by Ogura and Itoh (1970) explored the condensation reaction of 2-aminobenzothiazole and bromoacetone to create various molecular compounds, one of which is similar in structure to the compound (H. Ogura & T. Itoh, 1970). Another study by Banu et al. (2014) focused on the synthesis and crystal structure analysis of similar compounds, demonstrating the importance of understanding the molecular configuration for potential applications (A. Banu et al., 2014).

Pharmacological Applications

In pharmacology, derivatives of the compound have been studied for their potential medicinal properties. For example, research by Tasaka et al. (1997) examined 3-substituted-2-phenylimidazo[2,1-b]benzothiazole derivatives, which are structurally related, for their ability to overcome multidrug resistance in tumor cells (S. Tasaka et al., 1997). Similarly, a study by Waghmare et al. (2013) synthesized and evaluated in-vitro anticancer activity of derivatives for potential application in cancer treatment (G. S. Waghmare et al., 2013).

Agricultural Applications

In the agricultural sector, derivatives have been explored for their utility. Campos et al. (2015) investigated solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides, highlighting the compound's potential in plant protection and pest control (E. Campos et al., 2015).

Photovoltaic and Electronic Applications

The compound's derivatives have also been studied for their photovoltaic and electronic properties. Mary et al. (2020) synthesized bioactive benzothiazolinone acetamide analogs, exploring their potential in dye-sensitized solar cells and their non-linear optical activity, indicating a potential application in electronic devices (Y. Mary et al., 2020).